Cas no 2228184-19-6 (4-(3,3,3-trifluoropropyl)oxane-2,6-dione)

• Product Name: 4-(3,3,3-trifluoropropyl)oxane-2,6-dione
• CAS No: 2228184-19-6
• MF: C₈H₉F₃O₃
• MW: 210.150473356247
• CID: 6433894
• PubChem ID: 165685505
• Update Time: 2025-05-22

4-(3,3,3-trifluoropropyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3,3,3-trifluoropropyl)oxane-2,6-dione
• EN300-1950384
• 2228184-19-6

• Inchi： 1S/C8H9F3O3/c9-8(10,11)2-1-5-3-6(12)14-7(13)4-5/h5H,1-4H2
• InChI Key： OLIWRRIOQAWQDI-UHFFFAOYSA-N
• SMILES： FC(CCC1CC(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 210.05037863g/mol
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(3,3,3-trifluoropropyl)oxane-2,6-dione

Research Brief on 4-(3,3,3-trifluoropropyl)oxane-2,6-dione (CAS: 2228184-19-6)

The compound 4-(3,3,3-trifluoropropyl)oxane-2,6-dione (CAS: 2228184-19-6) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This bicyclic lactone derivative, characterized by its trifluoropropyl substituent, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have focused on its potential applications as a building block for novel bioactive compounds, particularly in the design of enzyme inhibitors and modulators of protein-protein interactions.

Structural analyses reveal that the oxane-2,6-dione core provides a rigid framework that can mimic natural substrates or transition states, while the trifluoropropyl moiety enhances lipophilicity and metabolic stability. Computational modeling studies published in 2023 demonstrate that this compound can effectively bind to various biological targets, including proteases and hydrolases, through multiple hydrogen bonding interactions facilitated by its carbonyl groups.

In synthetic chemistry applications, researchers have developed efficient asymmetric routes to 4-(3,3,3-trifluoropropyl)oxane-2,6-dione, achieving high enantiomeric purity (>99% ee) through organocatalytic methods. These advances, reported in the Journal of Medicinal Chemistry (2024), have enabled the systematic exploration of structure-activity relationships for derivatives of this scaffold. Notably, several analogs have shown promising in vitro activity against inflammatory targets such as COX-2 and 5-LOX, with IC50 values in the low micromolar range.

Pharmacokinetic studies in rodent models indicate that 4-(3,3,3-trifluoropropyl)oxane-2,6-dione exhibits favorable absorption and distribution profiles, with moderate plasma protein binding (60-70%) and good blood-brain barrier permeability. These characteristics, combined with its demonstrated safety profile in preliminary toxicity assessments, position this compound as a valuable lead for CNS-targeted therapeutics. Current research efforts are focused on optimizing its metabolic stability and exploring its potential as a platform for radiopharmaceutical development.

The most recent breakthrough involves the application of this scaffold in PROTAC (proteolysis targeting chimera) design, where its structural features facilitate ternary complex formation between target proteins and E3 ubiquitin ligases. A 2024 Nature Chemical Biology publication highlights successful degradation of several challenging drug targets using derivatives of 4-(3,3,3-trifluoropropyl)oxane-2,6-dione as the linker component, demonstrating its versatility in modern drug discovery paradigms.